Cas no 2005622-96-6 (2-(4-bromo-2,6-difluorophenyl)methyloxirane)

• Product Name: 2-(4-bromo-2,6-difluorophenyl)methyloxirane
• CAS No: 2005622-96-6
• MF: C₉H₇BrF₂O
• MW: 249.052088975906
• CID: 6357820
• PubChem ID: 165653418
• Update Time: 2025-10-24

2-(4-bromo-2,6-difluorophenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2,6-difluorophenyl)methyloxirane
• 2-[(4-Bromo-2,6-difluorophenyl)methyl]oxirane
• EN300-1926053
• 2005622-96-6

• Inchi： 1S/C9H7BrF2O/c10-5-1-8(11)7(9(12)2-5)3-6-4-13-6/h1-2,6H,3-4H2
• InChI Key： SIUAOVMPVONJSK-UHFFFAOYSA-N
• SMILES： O1CC1CC1=C(F)C=C(Br)C=C1F

Computed Properties

• Exact Mass: 247.96483g/mol
• Monoisotopic Mass: 247.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.692±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 257.7±35.0 °C(Predicted)

Additional information on 2-(4-bromo-2,6-difluorophenyl)methyloxirane

Recent Advances in the Study of 2-(4-Bromo-2,6-difluorophenyl)methyloxirane (CAS: 2005622-96-6)

2-(4-Bromo-2,6-difluorophenyl)methyloxirane (CAS: 2005622-96-6) is a brominated and fluorinated epoxide compound that has garnered significant attention in recent chemical and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Recent studies have explored its potential applications in drug discovery, focusing on its unique chemical properties and reactivity.

One of the key areas of investigation involves the use of 2-(4-bromo-2,6-difluorophenyl)methyloxirane as a building block for the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. Its structural features, including the reactive epoxide ring and the electron-withdrawing bromo and fluoro substituents, make it an attractive candidate for medicinal chemistry applications. Researchers have successfully incorporated this compound into the design of potential anticancer and anti-inflammatory agents, leveraging its ability to form covalent bonds with biological targets.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of 2-(4-bromo-2,6-difluorophenyl)methyloxirane in the development of irreversible kinase inhibitors. The compound was used to modify existing inhibitor scaffolds, resulting in enhanced binding affinity and selectivity. The study highlighted the importance of the epoxide functionality in achieving covalent inhibition, a strategy that has gained traction in drug discovery for its potential to improve therapeutic efficacy and overcome resistance mechanisms.

Another significant advancement involves the application of this compound in the synthesis of fluorinated analogs of biologically active molecules. Fluorination is a common strategy in medicinal chemistry to improve the pharmacokinetic and pharmacodynamic properties of drug candidates. The presence of fluorine atoms in 2-(4-bromo-2,6-difluorophenyl)methyloxirane provides a convenient handle for further chemical modifications, enabling the introduction of additional fluorine atoms into target molecules. Recent work in this area has focused on optimizing synthetic routes to maximize yield and purity while minimizing unwanted side reactions.

From a safety and toxicological perspective, preliminary studies have been conducted to evaluate the potential risks associated with handling and using 2-(4-bromo-2,6-difluorophenyl)methyloxirane. While the compound exhibits moderate reactivity due to its epoxide moiety, proper safety measures, including the use of personal protective equipment and adequate ventilation, are recommended when working with this chemical. Further toxicological assessments are ongoing to fully characterize its safety profile for potential pharmaceutical applications.

Looking ahead, researchers anticipate that 2-(4-bromo-2,6-difluorophenyl)methyloxirane will continue to play a significant role in the development of new therapeutic agents. Its unique combination of chemical properties makes it particularly valuable for the design of covalent drugs and fluorinated pharmaceuticals. Future studies are expected to explore its applications in additional therapeutic areas, as well as to optimize synthetic methodologies for its production at larger scales. The compound's potential in addressing unmet medical needs remains an active area of investigation in the chemical biology and pharmaceutical sciences.